Cas no 1350475-44-3 (tert-Butyl rel-(1S,3aR,7aR)-1-(aminomethyl)hexahydrofuro[3,4-c]pyridine-5(3H)-carboxylate)

• Product Name: tert-Butyl rel-(1S,3aR,7aR)-1-(aminomethyl)hexahydrofuro[3,4-c]pyridine-5(3H)-carboxylate
• CAS No: 1350475-44-3
• MF: C₁₃H₂₄N₂O₃
• MW: 256.341263771057
• CID: 4586383
• Update Time: 2023-08-10

tert-Butyl rel-(1S,3aR,7aR)-1-(aminomethyl)hexahydrofuro[3,4-c]pyridine-5(3H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• AM805465
• tert-butyl (1S,3aR,7aR)-1-(aminomethyl)hexahydrofuro[3,4-c]pyridine-5(3H)-carboxylate
• tert-Butyl rel-(1S,3aR,7aR)-1-(aminomethyl)hexahydrofuro[3,4-c]pyridine-5(3H)-carboxylate
• Furo[3,4-c]pyridine-5(3H)-carboxylic acid, 1-(aminomethyl)hexahydro-, 1,1-dimethylethyl ester, (1S,3aR,7aR)-

• Inchi： 1S/C13H24N2O3/c1-13(2,3)18-12(16)15-5-4-10-9(7-15)8-17-11(10)6-14/h9-11H,4-8,14H2,1-3H3/t9-,10-,11-/m1/s1
• InChI Key： GHWMTUFKAOUJAV-GMTAPVOTSA-N
• SMILES： O1C[C@H]2CN(C(=O)OC(C)(C)C)CC[C@H]2[C@H]1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 314
• XLogP3: 0.5
• Topological Polar Surface Area: 64.8